Cas no 2228962-68-1 (3-amino-3-2-(pyrrolidin-1-yl)ethylcyclobutan-1-ol)

• Product Name: 3-amino-3-2-(pyrrolidin-1-yl)ethylcyclobutan-1-ol
• CAS No: 2228962-68-1
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 6019512
• PubChem ID: 165678741
• Update Time: 2025-06-10

3-amino-3-2-(pyrrolidin-1-yl)ethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-2-(pyrrolidin-1-yl)ethylcyclobutan-1-ol
• 3-amino-3-[2-(pyrrolidin-1-yl)ethyl]cyclobutan-1-ol
• 2228962-68-1
• EN300-1771075

• Inchi： 1S/C10H20N2O/c11-10(7-9(13)8-10)3-6-12-4-1-2-5-12/h9,13H,1-8,11H2
• InChI Key： ZEVBKRIOSMTTST-UHFFFAOYSA-N
• SMILES： OC1CC(CCN2CCCC2)(C1)N

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-amino-3-2-(pyrrolidin-1-yl)ethylcyclobutan-1-ol

Recent Advances in the Study of 3-amino-3-2-(pyrrolidin-1-yl)ethylcyclobutan-1-ol (CAS: 2228962-68-1)

In recent years, the compound 3-amino-3-2-(pyrrolidin-1-yl)ethylcyclobutan-1-ol (CAS: 2228962-68-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound, characterized by its cyclobutane core and pyrrolidine substituent, has been identified as a promising scaffold for the development of novel therapeutics. Recent studies have explored its role as a modulator of various biological targets, including G protein-coupled receptors (GPCRs) and enzymes involved in signal transduction pathways. The presence of both amino and hydroxyl functional groups in its structure allows for versatile chemical modifications, enhancing its potential for drug development.

A key area of research has been the optimization of synthetic routes for 3-amino-3-2-(pyrrolidin-1-yl)ethylcyclobutan-1-ol. Recent publications have reported improved methodologies that yield higher purity and greater scalability, addressing previous challenges in its production. These advancements are critical for enabling further pharmacological evaluation and potential clinical applications.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits notable affinity for specific GPCRs, suggesting its potential as a lead compound for the treatment of neurological disorders. For instance, in vitro assays have shown that it can modulate dopamine and serotonin receptors, which are implicated in conditions such as depression and Parkinson's disease. Additionally, its ability to cross the blood-brain barrier has been confirmed, further supporting its candidacy for central nervous system (CNS)-targeted therapies.

Furthermore, recent investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles. These findings are complemented by toxicity studies indicating a relatively safe profile at therapeutic doses, although further in vivo studies are warranted to fully assess its safety and efficacy.

In conclusion, 3-amino-3-2-(pyrrolidin-1-yl)ethylcyclobutan-1-ol represents a promising candidate for further drug development, with its unique chemical structure and biological activity offering multiple avenues for therapeutic innovation. Continued research into its mechanisms of action and optimization of its pharmacological properties will be essential to fully realize its potential in the treatment of various diseases.